Cas no 54589-55-8 (Benzene, 1-(chloromethyl)-4-(2-propynyloxy)-)

Benzene, 1-(chloromethyl)-4-(2-propynyloxy)- structure
54589-55-8 structure
Product Name:Benzene, 1-(chloromethyl)-4-(2-propynyloxy)-
CAS No:54589-55-8
MF:C10H9ClO
MW:180.630861997604
CID:4030855
PubChem ID:10749896
Update Time:2025-04-22

Benzene, 1-(chloromethyl)-4-(2-propynyloxy)- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-(chloromethyl)-4-(2-propynyloxy)-
    • Benzene, 1-(chloromethyl)-4-(2-propyn-1-yloxy)-
    • SCHEMBL3452132
    • 54589-55-8
    • 1-(Chloromethyl)-4-(2-propyn-1-yloxy)benzene
    • 4-(2-propyn-1-yloxy)phenylmethyl chloride
    • DTXSID501256110
    • WBCKYDVEAGWDAG-UHFFFAOYSA-N
    • chloromethyl-4-prop-2-ynyloxy-benzene
    • Inchi: 1S/C10H9ClO/c1-2-7-12-10-5-3-9(8-11)4-6-10/h1,3-6H,7-8H2
    • InChI Key: WBCKYDVEAGWDAG-UHFFFAOYSA-N
    • SMILES: C1(CCl)=CC=C(OCC#C)C=C1

Computed Properties

  • Exact Mass: 180.0341926Da
  • Monoisotopic Mass: 180.0341926Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 162
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 9.2Ų
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